Turn-on mode fluorescence photoswitching of diarylethene single crystals†
CrystEngComm Pub Date: 2016-05-26 DOI: 10.1039/C6CE00725B
Abstract
The photochromic and fluorescence properties of two diarylethene derivatives having benzo[b]thiophene S,S-dioxide groups were studied in the single-crystalline phase. The derivatives showed reversible photochromic reactions and turn-on mode photoswitching of fluorescence in solution as well as in the single-crystalline phase. Upon irradiation with UV light, the open-ring isomers in the crystals underwent cyclization reactions to produce fluorescent closed-ring isomers. The UV-irradiated crystals emitted green or yellow-green fluorescence and exhibited dichroism of their absorption and fluorescence spectra under linearly polarized light. Upon irradiation with visible light, the closed-ring isomers reverted to the open-ring isomers and the fluorescence of the crystals disappeared. The switching cycles could be repeated more than 50 times without detectable deterioration. Area-selective switching of the fluorescence in the single crystal was demonstrated by patterned light irradiation, suggesting potential applications of the photoswitchable fluorescent molecular crystals in optical memory and display devices.
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Journal Name：CrystEngComm
Research Products
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CAS no.: 15178-48-0
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CAS no.: 151055-86-6
